4,4'-(2-thienylmethylene)dimorpholine
Description
4,4'-(2-Thienylmethylene)dimorpholine is a dimorpholine derivative in which two morpholine rings are linked via a methylene bridge attached to a 2-thienyl group. Morpholine derivatives are widely used in medicinal chemistry, agrochemicals, and materials science due to their versatility as building blocks. The thiophene moiety introduces sulfur into the structure, which may enhance lipophilicity and metabolic stability compared to phenyl-substituted analogs .
Properties
IUPAC Name |
4-[morpholin-4-yl(thiophen-2-yl)methyl]morpholine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O2S/c1-2-12(18-11-1)13(14-3-7-16-8-4-14)15-5-9-17-10-6-15/h1-2,11,13H,3-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RQPRPFGMHDHRMC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(C2=CC=CS2)N3CCOCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.38 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Research Findings and Trends
- Cross-Reactivity : Nitro-substituted dimorpholines (e.g., 4,4'-(2-ethyl-2-nitrotrimethylene)dimorpholine) exhibit cross-sensitization, underscoring the need for careful handling .
- Thiophene Advantages : The 2-thienyl group may improve binding affinity in drug-receptor interactions due to sulfur's polarizability and aromatic π-system, as seen in thiomorpholine-based kinase inhibitors .
- Synthetic Versatility : Derivatives like 4,4′-[(4-chlorophenyl)methylene]dimorpholine (CAS 16361-37-8) demonstrate the utility of halogenated analogs in coupling reactions .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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